Cas no 2322934-56-3 (endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride)

• Product Name: endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride
• CAS No: 2322934-56-3
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• MDL: MFCD28892364
• CID: 5223552
• PubChem ID: 156026258
• Update Time: 2026-03-07

endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride
• MFCD28892388
• E77370
• exo-2-AZabicyclo[2.2.1]heptan-6-ol hydrochloride
• (1S,4R,6S)-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride
• 2322934-56-3
• RAC-(1R,4S,6R)-2-AZABICYCLO[2.2.1]HEPTAN-6-OL HYDROCHLORIDE
• (1S,4R,6S)-2-Azabicyclo[2.2.1]heptan-6-ol HCl
• PS-16837
• CS-0309642
• exo-2-azabicyclo[2.2.1]heptan-6-ol;hydrochloride
• (1S,4R,6S)-2-azabicyclo[2.2.1]heptan-6-ol;hydrochloride
• 2230807-06-2
• Endo-2-azabicyclo[2.2.1]heptan-6-olhydrochloride

• MDL： MFCD28892364
• Inchi： 1S/C6H11NO.ClH/c8-6-2-4-1-5(6)7-3-4;/h4-8H,1-3H2;1H/t4-,5+,6-;/m0./s1
• InChI Key： HTTUWXPQGHCWCO-YAFCINRGSA-N
• SMILES： O[C@H]1C[C@H]2CN[C@@H]1C2.Cl

Computed Properties

• Exact Mass: 149.0607417g/mol
• Monoisotopic Mass: 149.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride

Research Briefing on endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride (CAS: 2322934-56-3)

This research briefing provides an in-depth analysis of the latest advancements related to endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride (CAS: 2322934-56-3), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound, characterized by its bicyclic structure and hydrochloride salt form, has recently garnered attention due to its potential applications in drug discovery and development.

Recent studies have focused on the synthesis and optimization of endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride, with particular emphasis on its role as a chiral building block for the construction of complex pharmaceutical agents. Researchers have reported improved synthetic routes that enhance yield and purity, addressing previous challenges in large-scale production. These advancements are critical for the compound's integration into high-throughput screening and medicinal chemistry programs.

In pharmacological research, endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride has been investigated for its bioactivity in central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest its potential as a modulator of neurotransmitter receptors, although further validation is required to elucidate its precise mechanism of action. The compound's unique stereochemistry and physicochemical properties make it a promising candidate for the development of novel therapeutics targeting neurological disorders.

Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride with biological targets. These studies highlight the importance of its bicyclic framework in binding affinity and selectivity, offering a foundation for the design of derivatives with enhanced pharmacological profiles.

In conclusion, endo-2-azabicyclo[2.2.1]heptan-6-ol hydrochloride represents a versatile and valuable scaffold in modern drug discovery. Ongoing research efforts are expected to further explore its therapeutic potential and optimize its synthetic accessibility, paving the way for its application in the development of next-generation pharmaceuticals.